Cas no 2137458-42-3 (4-ethyl(2-hydroxyethyl)aminooxan-3-ol)

• Product Name: 4-ethyl(2-hydroxyethyl)aminooxan-3-ol
• CAS No: 2137458-42-3
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5608981
• PubChem ID: 165476255
• Update Time: 2025-10-21

4-ethyl(2-hydroxyethyl)aminooxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-[ethyl(2-hydroxyethyl)amino]oxan-3-ol
• 2137458-42-3
• EN300-843474
• 4-ethyl(2-hydroxyethyl)aminooxan-3-ol

• Inchi： 1S/C9H19NO3/c1-2-10(4-5-11)8-3-6-13-7-9(8)12/h8-9,11-12H,2-7H2,1H3
• InChI Key： QFJKGIHWRXTOCE-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)O)N(CC)CCO

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.9Ų

Additional information on 4-ethyl(2-hydroxyethyl)aminooxan-3-ol

4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol: A Comprehensive Overview

4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol, identified by the CAS number 2137458-42-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have shed light on its synthesis, properties, and functionalization, making it a focal point for researchers worldwide.

The molecular structure of 4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol is characterized by a cyclic ether framework with an ethyl group and a hydroxyethylamine substituent. This configuration imparts the compound with versatile reactivity and selectivity, enabling it to participate in a wide range of chemical transformations. The presence of both hydroxyl and amine groups introduces additional functionality, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility of 4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol. Researchers have developed efficient routes utilizing catalytic asymmetric synthesis and green chemistry principles to produce this compound in high yields and with excellent stereocontrol. These methods not only reduce environmental impact but also pave the way for large-scale production, which is crucial for industrial applications.

In terms of applications, 4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol has shown promise as a precursor for the development of novel pharmaceutical agents. Its ability to form stable complexes with metal ions has led to its exploration in drug delivery systems and as a chelating agent in therapeutic compounds. Additionally, its role as a versatile ligand in organometallic catalysis has been extensively studied, highlighting its potential in catalytic processes for fine chemical synthesis.

The unique properties of 4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol extend beyond traditional chemical applications. Recent studies have demonstrated its utility in polymer chemistry, where it serves as a monomer for the synthesis of stimuli-responsive polymers. These polymers exhibit remarkable properties such as pH sensitivity and temperature responsiveness, making them ideal candidates for advanced materials in biomedical engineering and smart textiles.

The integration of computational chemistry techniques has further deepened our understanding of the electronic structure and reactivity of 4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol. Quantum mechanical calculations have provided insights into its bonding interactions and reaction mechanisms, enabling more precise predictions for its behavior in different chemical environments. This computational approach complements experimental studies, accelerating the discovery of new applications and optimizing existing ones.

In conclusion, 4-Ethyl(2-Hydroxyethyl)Aminooxan-3-Ol, with its CAS number 2137458-42-3, stands as a testament to the ingenuity of modern chemistry. Its multifaceted properties and versatile applications continue to inspire innovative research across diverse scientific disciplines. As advancements in synthetic methods and computational tools progress, the potential for this compound to revolutionize various industries remains immense.